Cas no 1805444-77-2 (3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde
• CAS No: 1805444-77-2
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4964206
• Update Time: 2025-05-20

3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5BrF3NO2/c9-5-1-4(3-14)2-6(13)7(5)15-8(10,11)12/h1-3H,13H2
• InChI Key： YUVKYNIVMISDPT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 282.94558 g/mol
• Monoisotopic Mass: 282.94558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.03
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde

3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde (CAS No. 1805444-77-2): A Comprehensive Overview

3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde (CAS No. 1805444-77-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethoxy and bromo substituents, serves as a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular structure, which includes an aldehyde functional group, makes it particularly valuable for further chemical modifications.

The growing interest in 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde is driven by its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Researchers are increasingly exploring its utility in creating small-molecule inhibitors and bioactive scaffolds, which are critical in modern drug design. The compound's trifluoromethoxy group enhances its metabolic stability, a feature highly sought after in pharmaceutical candidates.

In addition to its pharmaceutical applications, 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde is also being investigated for its role in advanced material science. Its unique electronic properties, attributed to the presence of bromo and trifluoromethoxy groups, make it a promising candidate for organic semiconductors and optoelectronic devices. This aligns with the current trend of developing sustainable and high-performance materials for next-generation technologies.

The synthesis of 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde involves multi-step organic reactions, often starting from commercially available precursors. Key steps include bromination, trifluoromethoxylation, and subsequent functional group transformations. The compound's purity and yield are critical factors, especially for pharmaceutical-grade applications, where stringent quality controls are mandatory. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production.

From a market perspective, the demand for 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde is expected to rise, driven by its expanding applications in drug development and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial laboratories. Its niche market position underscores its importance as a high-value intermediate in organic synthesis.

For researchers and industry professionals, understanding the properties and applications of 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde is essential. Its CAS number 1805444-77-2 serves as a unique identifier in chemical databases, facilitating easy access to relevant literature and safety data. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and material innovations.

In summary, 3-Amino-5-bromo-4-(trifluoromethoxy)benzaldehyde represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical structure and functional versatility make it a valuable asset in modern chemistry, addressing some of the most pressing challenges in drug discovery and material development. As interest in this compound grows, so too will its impact on scientific and industrial advancements.